Cas no 849062-40-4 (3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid)

3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid structure
849062-40-4 structure
Product Name:3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid
CAS No:849062-40-4
MF:C14H13BBrFO3
MW:338.964627027512
MDL:MFCD06411359
CID:716707
PubChem ID:24882684
Update Time:2025-04-19

3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-Bromo-2-((3-fluorobenzyl)oxy)-5-methylphenyl)boronic acid
    • 3-BROMO-2-(3'-FLUOROBENZYLOXY)-5-METHYLPHENYLBORONIC ACID
    • 3-Bromo-2-(3-fluorobenzyloxy)-5-methylphenylboronic acid
    • Boronic acid,B-[3-bromo-2-[(3-fluorophenyl)methoxy]-5-methylphenyl]-
    • MFCD06411359
    • CS-0178093
    • {3-Bromo-2-[(3-fluorophenyl)methoxy]-5-methylphenyl}boronic acid
    • (3-BROMO-2-((3-FLUOROBENZYL)OXY)-5-METHYLPHENYL)BORONICACID
    • F76105
    • 3-BROMO-2-(3'-FLUOROBENZYLOXY)-5-METHYL&
    • DTXSID80584494
    • B-[3-bromo-2-[(3-fluorophenyl)methoxy]-5-methylphenyl]-Boronic acid
    • AB25265
    • [3-bromo-2-[(3-fluorophenyl)methoxy]-5-methylphenyl]boronic acid
    • 3-BROMO-2-[(3-FLUOROPHENYL)METHOXY]-5-METHYLPHENYLBORONIC ACID
    • SCHEMBL9893782
    • AKOS015888503
    • 849062-40-4
    • BS-23049
    • 3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid
    • MDL： MFCD06411359
    • Inchi： 1S/C14H13BBrFO3/c1-9-5-12(15(18)19)14(13(16)6-9)20-8-10-3-2-4-11(17)7-10/h2-7,18-19H,8H2,1H3
    • InChI Key： NOUJKVHYFUPYNQ-UHFFFAOYSA-N
    • SMILES： BrC1=CC(C)=CC(B(O)O)=C1OCC1C=CC=C(C=1)F

Computed Properties

  • Exact Mass: 338.01300
  • Monoisotopic Mass: 338.01252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.5±0.1 g/cm3
  • Melting Point: 122-127 °C (lit.)
  • Boiling Point: 487.5±55.0 °C at 760 mmHg
  • Flash Point: 248.6±31.5 °C
  • Refractive Index: 1.605
  • PSA: 49.69000
  • LogP: 2.15540
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335-H413
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B689163-25mg
3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid
 849062-40-4
25mg
 $ 64.00 2023-04-18
TRC
B689163-50mg
3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid
 849062-40-4
50mg
 $ 69.00 2023-04-18
TRC
B689163-100mg
3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid
 849062-40-4
100mg
 $ 98.00 2023-04-18
TRC
B689163-250mg
3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid
 849062-40-4
250mg
 $ 167.00 2023-04-18
Alichem
A019109549-5g
(3-Bromo-2-((3-fluorobenzyl)oxy)-5-methylphenyl)boronic acid
 849062-40-4 95%
5g
 $563.85 2023-08-31
abcr
AB271535-250 mg
3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid; 95%
 849062-40-4
250mg
 €152.50 2023-04-26
abcr
AB271535-250mg
3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid, 95%; .
 849062-40-4 95%
250mg
 €152.50 2025-03-19
Aaron
AR003JOQ-100mg
(3-Bromo-2-((3-fluorobenzyl)oxy)-5-methylphenyl)boronic acid
 849062-40-4 95%
100mg
 $12.00 2025-01-22
Aaron
AR003JOQ-250mg
(3-Bromo-2-((3-fluorobenzyl)oxy)-5-methylphenyl)boronic acid
 849062-40-4 95%
250mg
 $20.00 2025-01-22
A2B Chem LLC
AB64382-100mg
3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid
 849062-40-4 95%
100mg
 $28.00 2024-04-19

3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid Related Literature

Related Categories

849062-40-4 (3-Bromo-2-(3'-fluorobenzyloxy)-5-methylphenylboronic acid) Related Products

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD